Cas no 243459-92-9 (2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE)

2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE structure
243459-92-9 structure
Product Name:2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE
CAS No:243459-92-9
MF:C10H6F4O2
MW:234.147057056427
CID:4471459
PubChem ID:2774795
Update Time:2025-04-24

2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

    • 2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE
    • 3-[2-fluoro-6-(trifluoromethyl)phenyl]prop-2-enoic acid
    • DTXSID00379223
    • 243459-92-9
    • CID 2774795
    • (2E)-3-[2-FLUORO-6-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
    • Inchi: 1S/C10H6F4O2/c11-8-3-1-2-7(10(12,13)14)6(8)4-5-9(15)16/h1-5H,(H,15,16)
    • InChI Key: WQIPGCDNCZRHSE-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(F)(F)F)=C1C=CC(=O)O

Computed Properties

  • Exact Mass: 234.03039208Da
  • Monoisotopic Mass: 234.03039208Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

2-{4-[(2-PHENYL-1H-IMIDAZOL-5-YL)METHYL]-1-PIPERAZINYL}PYRIMIDINE Pricemore >>

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